Cas no 73033-85-9 ( )

• Product Name: &nbsp
• CAS No: 73033-85-9
• MF: C₁₉H₂₉NO
• MW: 287.439665555954
• CID: 977746
• PubChem ID: 282908
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 10a,12a-dimethyl-2,3,4,4a,4b,5,6,9,10,10b,11,12-dodecahydro-1H-naphtho[2,1-f]quinolin-8-one
• 17A-aza-D-homo-androst-4-en-3-one
• DTXSID90300440
• NSC-137010
• NSC137010
• 10a,12a-dimethyl-1,3,4,4a,4b,5,6,9,10,10a,10b,11,12,12a-tetradecahydronaphtho[2,1-f]quinolin-8(2h)-one
• 73033-85-9
•  

• Inchi： 1S/C19H29NO/c1-18-9-7-14(21)12-13(18)5-6-15-16(18)8-10-19(2)17(15)4-3-11-20-19/h12,15-17,20H,3-11H2,1-2H3
• InChI Key： HYUTYRXYVVDGMI-UHFFFAOYSA-N
• SMILES： O=C1C=C2CCC3C4CCCNC4(C)CCC3C2(C)CC1

Computed Properties

• Exact Mass: 287.22500
• Monoisotopic Mass: 287.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 419.7°C at 760 mmHg
• Flash Point: 137.4°C
• Refractive Index: 1.552
• PSA: 29.10000
• LogP: 4.18910